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Compound Name: 2,3,5-Trimethylphenol

Cat. No.: B7770128 Get Quote

In-Depth Technical Guide to 2,3,5-
Trimethylphenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3,5-Trimethylphenol (CAS No:

697-82-5), a key chemical intermediate in various industrial and pharmaceutical applications.

The document details its chemical and physical properties, provides established experimental

protocols for its synthesis and analysis, and explores its known biological activities and

applications. All quantitative data is presented in clear, tabular formats for ease of reference,

and key processes are visualized through detailed diagrams to facilitate understanding.

Chemical and Physical Properties
2,3,5-Trimethylphenol, also known as isopseudocumenol, is a substituted phenol that serves

as a versatile building block in organic synthesis.[1][2] Its fundamental properties are

summarized below.
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Property Value Reference

CAS Number 697-82-5 [3][4]

Molecular Formula C₉H₁₂O [5]

Molecular Weight 136.19 g/mol [5]

Appearance
White to off-white or light

yellow powder/crystals
[1][2]

Melting Point 92-95 °C [1]

Boiling Point 230-231 °C [1]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

Purity >98.0% (GC) [3]

Synthesis Protocols
Synthesis of 2,3,5-Trimethylphenol via Rearrangement
A common method for synthesizing 2,3,5-Trimethylphenol involves the rearrangement of

2,3,6-Trimethylphenol under the influence of an aluminum trihalide catalyst.[6]

Experimental Protocol:

Reaction Setup: In a 500 mL autoclave, combine 50 grams of 2,3,6-trimethylphenol, 150

grams of cyclohexane, and 74 grams of anhydrous aluminum trichloride.

Reaction Conditions: Seal the autoclave and introduce 70 grams of dry hydrogen chloride

gas. Heat the mixture to 110 °C while stirring and maintain these conditions for 5 hours.

Work-up: Cool the reaction mixture and dilute it with 200 grams of water. Separate the

organic phase.

Extraction: Extract the aqueous phase once with 100 grams of ethyl acetate.
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Purification: Combine the organic phases and wash with 50 grams of water. Dry the solution

over anhydrous sodium sulfate. Filter and concentrate the filtrate under reduced pressure.

Crystallization: Add 50 grams of n-hexane to the residue and stir at room temperature for 30

minutes to induce crystallization.

Isolation: Collect the resulting crystals by filtration to yield 2,3,5-Trimethylphenol.[6]
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Synthesis of 2,3,5-Trimethylphenol

Reactants

Process

Product

2,3,6-Trimethylphenol

Rearrangement Reaction
(110 °C, 5 hours)

Aluminum Trichloride Hydrogen Chloride Cyclohexane

Quenching & Phase Separation

Cool & Dilute

Drying & Concentration

Extract & Wash

Crystallization from n-hexane

Concentrate

2,3,5-Trimethylphenol

Isolate
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Synthesis of 4-amino-2,3,5-trimethylphenol

2,3,5-Trimethylphenol

Nitration
(HNO₃, H₂SO₄)

2,3,5-trimethyl-4-nitrophenol

Reduction
(Fe, HCl)

4-amino-2,3,5-trimethylphenol

Applications of 2,3,5-Trimethylphenol

Pharmaceuticals Organic Synthesis Biological Activity

2,3,5-Trimethylphenol

Tretinoin

Intermediate

Vitamin E

Precursor

Dyes

Building Block

Resins

Building Block

Polymers

Building Block

Antiproliferative Agent
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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